Cas no 865545-81-9 (N-(3-cyanothiophen-2-yl)-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-(3-cyanothiophen-2-yl)-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 865545-81-9
• MF: C₁₆H₁₅N₃O₄S₂
• MW: 377.438000917435
• CID: 6201176
• PubChem ID: 2105108
• Update Time: 2025-05-20

N-(3-cyanothiophen-2-yl)-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanothiophen-2-yl)-4-(morpholine-4-sulfonyl)benzamide
• AKOS024608458
• F1385-0029
• 865545-81-9
• HMS1653K06
• N-(3-cyanothiophen-2-yl)-4-(morpholinosulfonyl)benzamide
• N-(3-cyanothiophen-2-yl)-4-morpholin-4-ylsulfonylbenzamide

• Inchi： 1S/C16H15N3O4S2/c17-11-13-5-10-24-16(13)18-15(20)12-1-3-14(4-2-12)25(21,22)19-6-8-23-9-7-19/h1-5,10H,6-9H2,(H,18,20)
• InChI Key： NUEIRRIOMRGKQV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=C(C#N)C=CS2)=O)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 377.05039832g/mol
• Monoisotopic Mass: 377.05039832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(3-cyanothiophen-2-yl)-4-(morpholine-4-sulfonyl)benzamide

Introduction to N-(3-cyanothiophen-2-yl)-4-(morpholine-4-sulfonyl)benzamide (CAS No. 865545-81-9)

N-(3-cyanothiophen-2-yl)-4-(morpholine-4-sulfonyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 865545-81-9, represents a promising candidate for further investigation in drug discovery and development. Its molecular structure incorporates both thiophene and morpholine moieties, which are well-known for their role in various bioactive molecules.

The thiophene ring, a five-membered heterocyclic compound containing sulfur, is a common structural motif in medicinal chemistry. It is known for its ability to enhance the binding affinity of molecules to biological targets, making it a valuable component in the design of drugs targeting neurological and cardiovascular diseases. In particular, the cyano group attached to the thiophene ring in N-(3-cyanothiophen-2-yl)-4-(morpholine-4-sulfonyl)benzamide introduces additional electronic properties that can influence the compound's reactivity and interaction with biological systems.

The morpholine moiety, on the other hand, is a six-membered lactam derivative that is frequently found in pharmaceuticals due to its ability to improve solubility and metabolic stability. The sulfonamide group in the compound's structure further enhances its potential as a bioactive molecule by providing a polar and charged moiety that can interact with biological targets. This combination of structural features makes N-(3-cyanothiophen-2-yl)-4-(morpholine-4-sulfonyl)benzamide an intriguing candidate for further exploration.

Recent research in the field of medicinal chemistry has highlighted the importance of hybrid molecules that incorporate multiple pharmacophoric groups. These hybrid compounds often exhibit enhanced biological activity compared to their individual components. N-(3-cyanothiophen-2-yl)-4-(morpholine-4-sulfonyl)benzamide exemplifies this trend by combining the favorable properties of both thiophene and morpholine derivatives. Studies have shown that such hybrid molecules can exhibit potent activity against various diseases, including cancer, inflammation, and infectious diseases.

In particular, the sulfonamide group in N-(3-cyanothiophen-2-yl)-4-(morpholine-4-sulfonyl)benzamide has been implicated in several pharmacological mechanisms. Sulfonamides are known for their ability to inhibit enzymes and receptors involved in disease pathways. For instance, they have been widely used in antibiotics due to their ability to disrupt bacterial metabolic processes. Additionally, sulfonamides have shown promise in treating neurological disorders by modulating neurotransmitter receptors.

The cyano group attached to the thiophene ring also plays a crucial role in the compound's biological activity. Cyano groups are known to enhance binding affinity by participating in hydrogen bonding interactions with biological targets. This property makes them valuable in designing drugs that require strong binding to their targets. In N-(3-cyanothiophen-2-yl)-4-(morpholine-4-sulfonyl)benzamide, the cyano group is positioned strategically to interact with potential biological targets, enhancing the compound's overall efficacy.

Current research efforts are focused on developing new synthetic methods for N-(3-cyanothiophen-2-yl)-4-(morpholine-4-sulfonyl)benzamide and related compounds. Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like this one, which would have been challenging to synthesize using traditional methods. These synthetic advancements are crucial for enabling further exploration of the compound's biological activity and potential therapeutic applications.

One of the most promising areas of research involving N-(3-cyanothiophen-2-yl)-4-(morpholine-4-sulfonyl)benzamide is its potential as an anti-inflammatory agent. Inflammation is a key mechanism underlying many chronic diseases, including arthritis, diabetes, and cardiovascular disease. By targeting inflammatory pathways, this compound could offer a new therapeutic approach for managing these conditions. Preliminary studies have shown that derivatives of this compound exhibit anti-inflammatory activity by modulating key inflammatory cytokines and enzymes.

Another area of interest is the potential use of N-(3-cyanothiophen-2-yl)-4-(morpholine-4-sulfonyl)benzamide as an anticancer agent. Cancer is one of the leading causes of mortality worldwide, and there is a constant need for new effective treatments. The unique structural features of this compound make it a promising candidate for further investigation as an anticancer drug. Initial studies have suggested that it can inhibit the growth of various cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival.

The development of new drug candidates often involves rigorous testing to ensure safety and efficacy before they can be used in clinical settings. N-(3-cyanothiophen-2-yl)-4-(morpholine-4-sulfonyl)benzamide is no exception and will require extensive preclinical studies before it can be considered for human trials. These studies will evaluate its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), as well as its toxicity profile.

In conclusion, N-(3-cyanothiophen-2-yl)-4-(morpholine-4-sulfonyl)benzamide (CAS No. 865545-81-9) is a structurally complex organic compound with significant potential as a therapeutic agent. Its unique combination of thiophene and morpholine moieties provides multiple pharmacophoric groups that can interact with biological targets in diverse ways. Current research efforts are focused on developing new synthetic methods for this compound and exploring its potential applications in treating inflammation and cancer.